2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester

• Molecular Formula: C11H14FNO4S
• Molecular Weight: 275.30 g/mol
• IUPAC Name: methyl 2-fluoro-3-(propylsulfonylamino)benzoate
• InChI: InChI=1S/C11H14FNO4S/c1-3-7-18(15,16)13-9-6-4-5-8(10(9)12)11(14)17-2/h4-6,13H,3,7H2,1-2H3
• InChI Key: SIWQRGSXFPSEBS-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NC1=CC=CC(=C1F)C(=O)OC

Description

2-Fluoro-3-(propane-1-sulfonylamino)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H14FNO4S and its molecular weight is 275.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a 2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid (64, 5.05 g, 0.0193 mol) in methylene chloride (100 mL) was added N,N-dimethylformamide (0.075 mL, 0.97 mmol) under an atmosphere of nitrogen. The reaction was cooled with ice/water, followed by slow addition of Oxalyl chloride (2.00 M of in methylene chloride, 10.8 mL, 21.6 mmol). The reaction mixture was stirred at room temperature for 3.0 hours. The reaction was cooled with ice/water, followed by addition of methanol (36.0 mL, 0.89 mol) slowly. The reaction was stirred at room temperature overnight. The reaction was concentrate and purified with silica gel column chromatography eluting with 30% ethyl acetate in hexane to give a crude white solid 4.0 g.

Synthesis routes and methods II

Procedure details

To a 2-fluoro-3-(propane-1-sulfonylamino)-benzoic acid (19, 5.05 g, 19.3 mmol) in 100 mL of dichloromethane, N,N-dimethylformamide (0.075 mL, 0.97 mmol) was added under an atmosphere of nitrogen. The reaction was cooled with ice/water, followed by slow addition of oxalyl chloride (2.00 M in dichloromethane, 10.8 mL, 21.6 mmol). The reaction mixture was stirred at room temperature for 3.0 hours. The reaction was cooled with ice/water, followed by addition of methanol (36.0 mL, 0.89 mol) slowly. The reaction was stirred at room temperature overnight. The reaction was concentrated under vacuum and purified with silica gel column chromatography eluting with 30% ethyl acetate in hexane to give the desired compound as a crude white solid (20, 4.0 g), used in the next step without further purification.